N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide
• InChI: InChI=1S/C15H18FNO3/c16-12-3-1-11(2-4-12)9-17(15(18)14-10-20-14)13-5-7-19-8-6-13/h1-4,13-14H,5-10H2
• InChI Key: CQWRTVHAXQCGBN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CC2=CC=C(C=C2)F)C(=O)C3CO3
• Molecular Formula: C15H18FNO3
• Molecular Weight: 279.31 g/mol

Description

N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide, also known as FOXY, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FOXY belongs to the class of oxiranes, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways. N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has also been found to inhibit the activity of protein kinase C (PKC), which is involved in various signaling pathways. Additionally, N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has been shown to modulate the activity of ion channels, such as the TRPV1 channel, which is involved in pain perception.
Biochemical and Physiological Effects:
N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has been shown to have various biochemical and physiological effects. N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has been found to induce apoptosis in cancer cells, which is a process of programmed cell death. N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has also been shown to increase the expression of neurotrophic factors, which are proteins that promote the growth and survival of neurons. Furthermore, N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has been found to modulate the activity of neurotransmitters, such as dopamine and serotonin, which are involved in various physiological processes, including mood regulation and pain perception.

Advantages and Limitations for Lab Experiments

N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has several advantages for lab experiments, including its ease of synthesis and its potential therapeutic applications. However, N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide also has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide research. One direction is to further investigate the mechanism of action of N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide and its potential targets. Another direction is to explore the potential therapeutic applications of N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide in various diseases, such as cancer, neurodegenerative diseases, and autoimmune diseases. Additionally, future research could focus on developing more efficient synthesis methods for N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide and improving its solubility and bioavailability.

Synthesis Methods

N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide can be synthesized by reacting 4-fluorobenzylamine with 4-hydroxyoxan-2-one in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with epichlorohydrin to form N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide. The yield of this reaction is typically around 50%.

Scientific Research Applications

N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has been studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has also been found to have neuroprotective effects in animal models of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, N-[(4-Fluorophenyl)methyl]-N-(oxan-4-yl)oxirane-2-carboxamide has been shown to modulate the immune system and has potential applications in the treatment of autoimmune diseases.